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Compound of Interest

Compound Name: Dicyanoaurate ion

Cat. No.: B080273 Get Quote

The dicyanoaurate(I) ion, [Au(CN)₂]⁻, is a significant anionic coordination complex of gold.

Renowned for its stability and central role in gold extraction and electroplating, it is also gaining

prominence in advanced research, including the development of novel therapeutic agents. This

technical guide provides an in-depth overview of its core physicochemical properties, synthesis

protocols, and applications relevant to researchers, scientists, and professionals in drug

development.

Core Physicochemical and Structural Properties
The dicyanoaurate(I) ion is a linear and highly stable complex. The gold(I) center is coordinated

to two cyanide ligands, resulting in a molecule with well-defined chemical characteristics. Key

quantitative data are summarized below.
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Property Value

Molecular Formula C₂AuN₂⁻[1][2][3]

Molar Mass 249.00 g/mol [1][2][3]

Exact Mass 248.972718 Da[1][3]

IUPAC Name Dicyanidoaurate(1-)

CAS Number 14950-87-9[1][2][4]

Structure Linear

C-Au-C Bond Angle ~180° (e.g., 179.38°, 177.42°)[5]

Au-C Bond Distance ~1.97 - 2.01 Å[5]

Synthesis of Dicyanoaurate(I) Complexes:
Experimental Protocols
The synthesis of dicyanoaurate salts is fundamental to its application. The primary methods

involve the oxidative dissolution of metallic gold in a cyanide solution or the electrolytic

dissolution in a cyanide-containing electrolyte.

Protocol 1: Chemical Synthesis via Gold Cyanidation
This method, often referred to as the Elsner process, is the cornerstone of gold extraction from

ore and is adaptable for laboratory-scale synthesis of dicyanoaurate salts like sodium or

potassium dicyanoaurate.

Reaction: 4 Au + 8 NaCN + O₂ + 2 H₂O → 4 Na[Au(CN)₂] + 4 NaOH[6]

Methodology:

Preparation: Metallic gold (e.g., powder, foil) is suspended in an aqueous solution of sodium

cyanide (NaCN) or potassium cyanide (KCN).

Oxidation: Air or pure oxygen is bubbled through the solution. Oxygen acts as the oxidizing

agent, enabling the dissolution of gold.[6]
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Complexation: The oxidized gold (Au⁺) is immediately complexed by the cyanide ions (CN⁻)

in the solution to form the stable, soluble [Au(CN)₂]⁻ ion.[6]

Separation: The resulting solution, containing the dicyanoaurate complex, is separated from

any unreacted gold or solid impurities.

Crystallization: The dicyanoaurate salt can be crystallized from the solution, often by

evaporation of the solvent or by the addition of a less polar solvent like alcohol to induce

precipitation.[7]

Protocol 2: Electrolytic Synthesis of Potassium
Dicyanoaurate(I)
This electrochemical method offers high purity and control, making it suitable for producing

high-grade potassium dicyanoaurate for applications like electroplating.[8]

Methodology:

Cell Setup: An electrolytic cell is configured with a pure gold anode and an inert cathode,

separated by ion-exchange membranes.[8]

Anolyte Composition: The anolyte compartment is filled with an aqueous solution containing

5-50 g/L of potassium cyanide (KCN) and 5-100 g/L of potassium dicyanoaurate

(K[Au(CN)₂]).[8]

Electrolysis: A direct current is applied with a current density of 1-10 mA/cm². At the anode,

gold is oxidized and dissolves, forming [Au(CN)₂]⁻ ions.[8]

Concentration: The process is coupled with electrodialysis using the ion-exchange

membranes to concentrate the K[Au(CN)₂] in a separate circuit.[8]

Crystallization: The highly concentrated K[Au(CN)₂] solution is cooled, allowing the pure salt

to crystallize out.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Cyanide
https://www.youtube.com/watch?v=XfvrdZNPkRs
https://patents.google.com/patent/DE3800546C1/en
https://patents.google.com/patent/DE3800546C1/en
https://patents.google.com/patent/DE3800546C1/en
https://patents.google.com/patent/DE3800546C1/en
https://patents.google.com/patent/DE3800546C1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrolytic Cell

Gold Anode
(Au -> Au+ + e-)

Anolyte
(KCN, K[Au(CN)2])

Au+ dissolves

Ion-Exchange
Membrane

[Au(CN)2]- migrates

Concentrate Circuit

Electrodialysis

Inert Cathode

DC Power Supply
(1-10 mA/cm²)

Anodic Potential

Crystallization
(Cooling)

Concentrated Solution

Pure K[Au(CN)2]
Crystals

Click to download full resolution via product page

Caption: Workflow for the electrolytic synthesis of potassium dicyanoaurate.
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Applications in Drug Development and Research
While traditionally used in metallurgy, the unique chemical properties of gold complexes,

including dicyanoaurate, have attracted interest in medicinal chemistry. Gold(I) compounds are

known for their potential therapeutic effects.

Anticancer Research
Recent studies have focused on synthesizing novel cyanide-bridged coordination compounds

based on the dicyanoaurate(I) ion. These complexes have been evaluated for their anticancer

activity in vitro against various cancer cell lines.[9] Research indicates that these gold(I)

compounds can exhibit potent antiproliferative activity and may inhibit cell migration by

affecting cytoskeletal proteins.[9] This opens a promising avenue for developing new

chemotherapeutic agents.

The general workflow for investigating these novel compounds is outlined below.
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Caption: Conceptual workflow for anticancer drug discovery using dicyanoaurate complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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